Cas no 2639453-36-2 (1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid)
1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639453-36-2
- EN300-28229281
- 1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
- 1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
-
- Inchi: 1S/C19H19NO4/c1-13-9-10-15-8-5-11-20(17(15)16(13)18(21)22)19(23)24-12-14-6-3-2-4-7-14/h2-4,6-7,9-10H,5,8,11-12H2,1H3,(H,21,22)
- InChI Key: LUQOQPZMVFBHMO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C2C(C(=O)O)=C(C)C=CC=2CCC1)=O
Computed Properties
- Exact Mass: 325.13140809g/mol
- Monoisotopic Mass: 325.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.8Ų
1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229281-0.05g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 0.05g |
$1091.0 | 2025-03-19 | |
| Enamine | EN300-28229281-0.1g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 0.1g |
$1144.0 | 2025-03-19 | |
| Enamine | EN300-28229281-0.25g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 0.25g |
$1196.0 | 2025-03-19 | |
| Enamine | EN300-28229281-0.5g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 0.5g |
$1247.0 | 2025-03-19 | |
| Enamine | EN300-28229281-1.0g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 1.0g |
$1299.0 | 2025-03-19 | |
| Enamine | EN300-28229281-2.5g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 2.5g |
$2548.0 | 2025-03-19 | |
| Enamine | EN300-28229281-5.0g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 5.0g |
$3770.0 | 2025-03-19 | |
| Enamine | EN300-28229281-10.0g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 95.0% | 10.0g |
$5590.0 | 2025-03-19 | |
| Enamine | EN300-28229281-1g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 1g |
$1299.0 | 2023-09-09 | ||
| Enamine | EN300-28229281-5g |
1-[(benzyloxy)carbonyl]-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid |
2639453-36-2 | 5g |
$3770.0 | 2023-09-09 |
1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
Research Brief on 1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS: 2639453-36-2)
1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS: 2639453-36-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound belongs to the tetrahydroquinoline class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents.
The compound's unique structure, featuring a benzyloxycarbonyl protecting group and a carboxylic acid moiety, makes it a versatile building block for the development of more complex molecules. Researchers have explored its utility in the synthesis of protease inhibitors and other enzyme-targeting drugs. The presence of the methyl group at the 7-position and the carboxylic acid at the 8-position are particularly noteworthy, as these functional groups can be modified to enhance biological activity and pharmacokinetic properties.
Recent advancements in synthetic methodologies have enabled the efficient production of 1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that reduces the number of synthetic steps and minimizes the use of hazardous reagents. This development is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.
In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For instance, it has shown moderate inhibitory effects on certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, its role as a precursor in the synthesis of other bioactive molecules has been highlighted in several patent applications, underscoring its commercial and scientific value.
Despite these promising findings, challenges remain in optimizing the compound's bioavailability and selectivity. Future research directions may include structural modifications to improve its drug-like properties and detailed mechanistic studies to elucidate its mode of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical applications.
In conclusion, 1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid represents a promising candidate in the quest for new therapeutic agents. Its synthetic accessibility and potential for structural diversification make it a valuable tool for medicinal chemists. Continued research efforts will be essential to fully unlock its therapeutic potential and address the existing limitations.
2639453-36-2 (1-(benzyloxy)carbonyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)